![molecular formula C11H14F2O B2859397 (2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol CAS No. 2248175-70-2](/img/structure/B2859397.png)
(2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol
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Overview
Description
(2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol, also known as DFMO, is a chemical compound that has been extensively studied for its potential therapeutic applications. DFMO is a competitive inhibitor of ornithine decarboxylase, an enzyme that plays a key role in polyamine biosynthesis. Polyamines are essential for cell growth and proliferation, and their dysregulation has been linked to various diseases, including cancer, inflammation, and neurodegeneration.
Mechanism of Action
(2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol is a competitive inhibitor of ornithine decarboxylase, an enzyme that catalyzes the conversion of ornithine to putrescine, a key step in polyamine biosynthesis. By inhibiting ornithine decarboxylase, this compound reduces the levels of polyamines in cells, which in turn inhibits cell growth and proliferation. In addition, this compound has been shown to induce apoptosis in cancer cells via a polyamine-independent mechanism.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound reduces the levels of polyamines, which are essential for cell growth and proliferation. This leads to a decrease in cell growth and induction of apoptosis. This compound has also been shown to reduce inflammation in animal models of arthritis and colitis by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been studied for its potential neuroprotective effects in animal models of neurodegenerative diseases, although the exact mechanism of action is still under investigation.
Advantages and Limitations for Lab Experiments
(2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied for its potential therapeutic applications. It is also relatively easy to synthesize in the lab. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on (2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol. One area of interest is the development of new this compound analogs with improved pharmacological properties. Another area of interest is the investigation of this compound's potential as a combination therapy with other anti-cancer drugs. In addition, this compound's potential as a neuroprotective agent for the treatment of neurodegenerative diseases is an area of ongoing research. Finally, the use of this compound as a tool for studying the role of polyamines in various biological processes is an area of interest for researchers.
Synthesis Methods
(2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol can be synthesized through a multi-step process starting from 2,5-difluorobenzaldehyde. The first step involves the condensation of 2,5-difluorobenzaldehyde with methylmagnesium bromide to form the corresponding alcohol. This intermediate is then converted to the corresponding ketone via a Swern oxidation. The final step involves the reduction of the ketone with sodium borohydride to yield this compound.
Scientific Research Applications
(2S)-4-(2,5-Difluorophenyl)-2-methylbutan-1-ol has been extensively studied for its potential therapeutic applications. It has been shown to inhibit cell growth and induce apoptosis in various cancer cell lines, including breast, prostate, and colon cancer. This compound has also been investigated for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis and colitis. In addition, this compound has been studied for its potential neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(2S)-4-(2,5-difluorophenyl)-2-methylbutan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F2O/c1-8(7-14)2-3-9-6-10(12)4-5-11(9)13/h4-6,8,14H,2-3,7H2,1H3/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNBMMKSMQULLHR-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=C(C=CC(=C1)F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CCC1=C(C=CC(=C1)F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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